Cas no 2680671-54-7 (5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid)

• Product Name: 5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid
• CAS No: 2680671-54-7
• MF: C₆H₃F₃N₂O₃S
• MW: 240.159830331802
• CID: 5647415
• PubChem ID: 165907161
• Update Time: 2025-10-31

5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trifluoroacetamido)-1,3-thiazole-2-carboxylic acid
• EN300-28276931
• 2680671-54-7
• 5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid

• Inchi： 1S/C6H3F3N2O3S/c7-6(8,9)5(14)11-2-1-10-3(15-2)4(12)13/h1H,(H,11,14)(H,12,13)
• InChI Key： AJHPNIZTWVEJJB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 239.98164762g/mol
• Monoisotopic Mass: 239.98164762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Additional information on 5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid

Comprehensive Overview of 5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid (CAS No. 2680671-54-7)

The compound 5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid (CAS No. 2680671-54-7) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoroacetamido group and a carboxylic acid moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery and medicinal chemistry, particularly in the development of antimicrobial agents and enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s CAS No. 2680671-54-7 is frequently searched in scientific databases, reflecting its growing importance in organic synthesis and material science. Its trifluoromethyl group enhances metabolic stability, a feature highly sought after in the design of next-generation therapeutics.

One of the most discussed applications of 5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid is its role in covalent inhibitor development. Covalent inhibitors are gaining traction in targeted cancer therapies and antiviral drug design, as they form irreversible bonds with specific enzymes or proteins. The thiazole ring in this compound provides a versatile scaffold for modifying pharmacokinetic properties, making it a hotspot for structure-activity relationship (SAR) studies.

Another trending topic linked to this compound is its utility in green chemistry and sustainable synthesis. With increasing regulatory pressure on eco-friendly manufacturing, researchers are exploring catalytic methods to produce 5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid with minimal waste. Its carboxylic acid functionality also allows for easy derivatization, enabling the creation of biodegradable polymers and smart materials.

From a commercial perspective, CAS No. 2680671-54-7 is often listed in catalogs of fine chemicals and research reagents. Suppliers highlight its purity (>98%) and compatibility with peptide coupling reactions, a critical factor for bioconjugation applications. The compound’s solubility profile (e.g., in DMSO or methanol) further broadens its use in in vitro assays and formulation studies.

In conclusion, 5-(2,2,2-Trifluoroacetamido)-1,3-thiazole-2-carboxylic acid (CAS No. 2680671-54-7) represents a multifaceted tool for modern chemistry. Its applications span from preclinical drug development to advanced material engineering, aligning with global trends in precision medicine and sustainable technology. As research continues, this compound is poised to play a pivotal role in addressing challenges like antibiotic resistance and renewable material design.